4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde

• IUPAC Name: 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde
• InChI: InChI=1S/C18H19BrO4/c1-12-8-15(19)17(9-13(12)2)23-7-6-22-16-5-4-14(11-20)10-18(16)21-3/h4-5,8-11H,6-7H2,1-3H3
• InChI Key: NBKIKBRBJLYOMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)Br)OCCOC2=C(C=C(C=C2)C=O)OC
• Molecular Formula: C18H19BrO4
• Molecular Weight: 379.2 g/mol

Description

4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde is an organic compound that belongs to the class of aromatic aldehydes. This compound is characterized by the presence of a bromine atom, two methyl groups, and a methoxy group attached to a benzene ring, along with an ethoxy bridge connecting another benzene ring with a methoxy group and an aldehyde functional group. The unique structure of this compound makes it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde typically involves multiple steps, starting from commercially available starting materials. One common synthetic route includes the following steps:

Etherification: The brominated product is then subjected to an etherification reaction with 2-(2-bromoethoxy)ethanol in the presence of a base such as potassium carbonate to form the ethoxy bridge.

Formylation: The final step involves the formylation of the methoxybenzene ring using a formylating agent such as dimethylformamide (DMF) and phosphorus oxychloride (POCl3) to introduce the aldehyde functional group.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for precise control of reaction conditions, and efficient purification techniques to ensure high yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde undergoes various types of chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions using reagents such as sodium methoxide (NaOCH3) or potassium thiocyanate (KSCN).

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Sodium borohydride (NaBH4) in methanol.

Substitution: Sodium methoxide (NaOCH3) in methanol.

Major Products

Oxidation: 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzoic acid.

Reduction: 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzyl alcohol.

Substitution: 4-[2-(2-methoxy-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde.

Scientific Research Applications

4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules and in the study of reaction mechanisms.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development and as a pharmacophore in medicinal chemistry.

Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde involves its interaction with specific molecular targets and pathways. The compound’s aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially inhibiting their activity. Additionally, the presence of the bromine atom and methoxy groups may influence the compound’s binding affinity and selectivity towards certain biological targets.

Comparison with Similar Compounds

Similar Compounds

• 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzoic acid
• 4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzyl alcohol
• 4-[2-(2-methoxy-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde

Uniqueness

4-[2-(2-bromo-4,5-dimethylphenoxy)ethoxy]-3-methoxybenzaldehyde is unique due to its specific combination of functional groups, which imparts distinct chemical reactivity and biological activity